Cas no 7203-96-5 (azepane-2-thione)

Azepane-2-thione is a heterocyclic organic compound featuring a seven-membered azepane ring with a thiocarbonyl functional group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its thiocarbonyl group enhances nucleophilic substitution potential, facilitating the preparation of thioamide derivatives and other sulfur-containing compounds. Azepane-2-thione is particularly useful in medicinal chemistry for developing bioactive molecules due to its ability to modulate pharmacokinetic properties. The compound’s stability and compatibility with various reaction conditions further underscore its utility in research and industrial processes. Proper handling is advised due to potential sensitivity to moisture and air.

azepane-2-thione structure

Product Name:azepane-2-thione

CAS No:7203-96-5

MF:C₆H₁₁NS

MW:129.2232401371

MDL:MFCD00006937

CID:563249

PubChem ID:87577068

Update Time:2025-05-27

azepane-2-thione Chemical and Physical Properties

Names and Identifiers

- 2H-Azepine-2-thione,hexahydro-
- ε-Thiocaprolactam
- epsilon-Thiocaprolactam
- a-Thiocaprolactam
- azepane-2-thione
- 1,3,4,5,6,7-hexahydro-1-azepin-2-thione
- 1-azacycloheptane-2-thione
- 2-thioxohexamethyleneimine
- cis-Hexahydro-2-azepinethione
- hexahydro-2H-azepine-2-thione
- Thiocaprolactam
- Hexahydro-2-azepinethione
- .epsilon.-Caprothiolactam
- .epsilon.-Thiocaprolactam
- .omega.-Thiocaprolactam
- 2H-Azepine-2-thione, hexahydro-
- 2-AZEPINETHIONE, HEXAHYDRO-, (Z)-
- NSC14023
- AP7T5FNH9W
- APLHDUWNMGJBFD-UHFFFAOYSA-N
- epsilon-Caprothiolactam
- 2-Azepanethione
- 2-Azepanethione #
- omega-Thiocaprolactam
- azaperhydroepine-2-thion
- NSC-14023
- omega-Thiocaprolactam, 98%
- BS-3770
- UNII-AP7T5FNH9W
- MFCD00006937
- NSC816944
- 1-AZA-2-CYCLOHEPTANETHIONE
- ?-Thiocaprolactam
- NSC-816944
- W-THIOCAPROLACTAM 98%
- AKOS003791195
- NSC 14023
- SCHEMBL109415
- EINECS 230-572-9
- T1297
- PERHYDROAZEPINE-2-THIONE
- 7203-96-5
- DTXSID60222342
- FT-0625679
- NS00037319
- 2H-Azepine-2-thione, hexahydro-(8CI)(9CI)
- 2H-Azepine-2-thione, hexahydro-(8CI)
- DTXCID60144833
- DB-055598
- STK301578
- 2-AZACYCLOHEPTANTHIONE
- MDL： MFCD00006937
- Inchi： 1S/C6H11NS/c8-6-4-2-1-3-5-7-6/h1-5H2,(H,7,8)
- InChI Key： APLHDUWNMGJBFD-UHFFFAOYSA-N
- SMILES： S=C1CCCCCN1

Computed Properties

Exact Mass: 129.06100
Monoisotopic Mass: 129.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 90.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 0.8
Topological Polar Surface Area: 44.1

Experimental Properties

Color/Form: Not available
Density: 1.05
Melting Point: 105.0 to 108.0 deg-C
Boiling Point: 171°C/10mmHg(lit.)
Flash Point: 70.2°C
Refractive Index: 1.544
PSA: 44.12000
LogP: 1.80620
Solubility: Not available
Vapor Pressure: 0.5±0.4 mmHg at 25°C

azepane-2-thione Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332
Warning Statement： P261,P264,P270,P271,P280,P301+P312+P330,P302+P350,P304+P340+P312,P312,P363,P501
Hazardous Material transportation number：UN 3335
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
RTECS：CM3370000
Hazardous Material Identification：
Storage Condition：4° CStore…,-4℃Store…Better

azepane-2-thione Pricemore >>

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